Cas no 21111-32-0 (Ketone, phenyl 5-phenylpyrazol-3-yl)

21111-32-0 structure
Product name:Ketone, phenyl 5-phenylpyrazol-3-yl
CAS No:21111-32-0
MF:C16H12N2O
MW:248.27928352356
CID:2656838
Ketone, phenyl 5-phenylpyrazol-3-yl Chemical and Physical Properties
Names and Identifiers
-
- Ketone, phenyl 5-phenylpyrazol-3-yl
- 3-Benzoyl-5-phenylpyrazole
- 3-Phenyl-5-benzoyl-1H-pyrazole
- BYMFTVXGWWUGPO-UHFFFAOYSA-N
- Phenyl(5-phenyl-1H-pyrazol-3-yl) ketone
- Phenyl(5-phenyl-1H-pyrazol-3-yl)methanone #
- Methanone, phenyl(5-phenyl-1H-pyrazol-3-yl)-
- Ketone, phenyl 5(or 3)-phenylpyrazol-3(or 5)-yl
-
- Inchi: 1S/C16H12N2O/c19-16(13-9-5-2-6-10-13)15-11-14(17-18-15)12-7-3-1-4-8-12/h1-11H,(H,17,18)
- InChI Key: BYMFTVXGWWUGPO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CC(C2C=CC=CC=2)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 306
- Topological Polar Surface Area: 45.8
Ketone, phenyl 5-phenylpyrazol-3-yl Related Literature
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
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